Cas no 649721-01-7 (Isoxazole, 3-methyl-5-pentadecyl-)

• Product Name: Isoxazole, 3-methyl-5-pentadecyl-
• CAS No: 649721-01-7
• MF: C₁₉H₃₅NO
• MW: 293.487305879593
• CID: 410828
• PubChem ID: 12082103
• Update Time: 2025-04-19

Isoxazole, 3-methyl-5-pentadecyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-methyl-5-pentadecyl-
• 3-methyl-5-pentadecyl-1,2-oxazole
• 3-Methyl-5-pentadecylisoxazole
• 5-pentadecyl-3-methylisoxazole
• DTXSID10477244
• 649721-01-7

• Inchi： 1S/C19H35NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17-18(2)20-21-19/h17H,3-16H2,1-2H3
• InChI Key： FJBIBXIVVZAKHZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 293.27205
• Monoisotopic Mass: 293.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03